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Compound of Interest

1-(2-Aminonaphthalen-1-
Compound Name:
yl)naphthalen-2-ol

Cat. No.: B153612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the chiral
compound 1-(2-Aminonaphthalen-1-yl)naphthalen-2-ol, also widely known by its synonym
(R/S)-NOBIN. Due to its importance as a ligand in asymmetric synthesis, understanding its
physical characteristics is crucial for its application and handling.

Core Physical Properties

The following table summarizes the available quantitative data for 1-(2-Aminonaphthalen-1-
yl)naphthalen-2-ol. It is important to note that experimental data for this compound is limited in
publicly accessible literature, and some properties are computed.
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Property Value Data Type Source
1-(2-

IUPAC Name aminonaphthalen-1- Identifier PubChem|[1]
yl)naphthalen-2-ol
(R)-(+)-NOBIN, (S)-
(-)-NOBIN, (R/S)-2'- N

Synonyms ) Identifier PubChem[1]
Amino-1,1'-
binaphthalen-2-ol
137848-29-4 ((S)- N

CAS Number ] Identifier Chem-Impex[2]
enantiomer)

Molecular Formula C20H1sNO Intrinsic PubChem[1]

Molecular Weight 285.35 g/mol Intrinsic Chem-Impex|[2]
White to light red to )

Appearance Experimental Chem-Impex[2]
green powder

Melting Point 171-175°C Experimental Chem-Impex[2]

Optical Rotation

[0]2°_D =-121° (c=1 in

THF) for (S)-

enantiomer

Experimental

Chem-Impex[2]

Purity

> 98% (Chiral purity)

Experimental

Chem-Impex[2]

Experimental Protocols

A detailed experimental protocol for the synthesis of the (R)-enantiomer of 1-(2-
Aminonaphthalen-1-yl)naphthalen-2-ol ((R)-NOBIN) from (R)-(+)-1,1'-binaphthyl-2,2'-

diamine ((R)-BINAM) has been reported.[3]

Synthesis of (R)-NOBIN (1 g scale)[3]

 Reactants and Reagents:

o (R)-BINAM (1 g, 3.52 mmol)
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[e]

1,4-dioxane (220 mL)

o

Deionized water (65 mL)

[¢]

12 M Hydrochloric acid (47 mL)

[¢]

Benzoyl peroxide (2.3 g, 9.5 mmol) dissolved in 1,4-dioxane (10 mL)

e Procedure:

o (R)-BINAM is dissolved in a mixture of 1,4-dioxane, deionized water, and 12 M HCl in a
reaction flask.

o The solution is heated to 85 °C for 6 hours under an argon atmosphere.

o A solution of benzoyl peroxide in 1,4-dioxane is added dropwise to the reaction flask over
a period of 5 hours using a syringe pump.

o The crude reaction mixture is then neutralized with a saturated solution of sodium
bicarbonate until the pH is approximately 8.

o The solvent is evaporated, and the crude material is redissolved in a 1:1 mixture of
deionized water and ethyl acetate.

o The organic products are extracted with ethyl acetate.

o (R)-NOBIN is isolated and purified using preparative High-Performance Liquid
Chromatography (HPLC).

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of (R)-NOBIN.
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Caption: Synthesis and purification workflow for (R)-NOBIN.

Note on Signaling Pathways: To date, there is no publicly available scientific literature
describing specific signaling pathways or biological mechanisms of action for 1-(2-
Aminonaphthalen-1-yl)naphthalen-2-ol. Its primary application is in the field of chemical
synthesis as a chiral ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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